Diethyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate
Diethyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate
Brand Name:
Vulcanchem
CAS No.:
93952-12-6
VCID:
VC0118151
InChI:
InChI=1S/C12H14O4/c1-3-15-11(13)9-7-5-6-8-10(9)12(14)16-4-2/h5-8H,3-4H2,1-2H3/i5D,6D,7D,8D
SMILES:
CCOC(=O)C1=CC=CC=C1C(=O)OCC
Molecular Formula:
C12H14O4
Molecular Weight:
226.26 g/mol
Diethyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate
CAS No.: 93952-12-6
Reference Standards
VCID: VC0118151
Molecular Formula: C12H14O4
Molecular Weight: 226.26 g/mol
| CAS No. | 93952-12-6 |
|---|---|
| Product Name | Diethyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate |
| Molecular Formula | C12H14O4 |
| Molecular Weight | 226.26 g/mol |
| IUPAC Name | diethyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate |
| Standard InChI | InChI=1S/C12H14O4/c1-3-15-11(13)9-7-5-6-8-10(9)12(14)16-4-2/h5-8H,3-4H2,1-2H3/i5D,6D,7D,8D |
| Standard InChIKey | FLKPEMZONWLCSK-KDWZCNHSSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])C(=O)OCC)C(=O)OCC)[2H])[2H] |
| SMILES | CCOC(=O)C1=CC=CC=C1C(=O)OCC |
| Canonical SMILES | CCOC(=O)C1=CC=CC=C1C(=O)OCC |
| Synonyms | 1,2-Benzenedicarboxylic Acid-d4 1,2-Diethyl Ester; 1,2-Benzenedicarboxylic-d4 Acid Diethyl Ester; Phthalic Acid-d4 Diethyl Ester; Anozol-d4; DEP-d4; Diethyl 1,2-Benzenedicarboxylate-d4; Diethyl Phthalate-d4; Ethyl Phthalate-d4; NSC 8905-d4; Neantine- |
| PubChem Compound | 16213549 |
| Last Modified | Nov 12 2021 |
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